molecular formula C8H10N2O4 B8602219 2-(2-Hydroxyethoxy)-4-nitroaniline CAS No. 59820-41-6

2-(2-Hydroxyethoxy)-4-nitroaniline

Cat. No. B8602219
CAS RN: 59820-41-6
M. Wt: 198.18 g/mol
InChI Key: RYMQPDJGSZRKSC-UHFFFAOYSA-N
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Patent
US05055110

Procedure details

A mixture of 2-amino-5-nitrophenol (1, 30 g), 2-chloroethanol (24.2 g) and sodium hydroxide (powdered, 12 g) in DMSO (100 ml) was stirred for 2.5 h at 110° C. The mixture was poured onto crushed ice (200 g) and the dark yellow precipitate was filtered, washed with H2O three times. Recrystallization from ethanol gave 22.4 g (58%) of 2: mp 140°-142° C.; MS m/e 198 (M+).
Quantity
30 g
Type
reactant
Reaction Step One
Quantity
24.2 g
Type
reactant
Reaction Step One
Quantity
12 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice
Quantity
200 g
Type
reactant
Reaction Step Two
Name
Yield
58%

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[CH:7]=[CH:6][C:5]([N+:8]([O-:10])=[O:9])=[CH:4][C:3]=1[OH:11].Cl[CH2:13][CH2:14][OH:15].[OH-].[Na+]>CS(C)=O>[OH:15][CH2:14][CH2:13][O:11][C:3]1[CH:4]=[C:5]([N+:8]([O-:10])=[O:9])[CH:6]=[CH:7][C:2]=1[NH2:1] |f:2.3|

Inputs

Step One
Name
Quantity
30 g
Type
reactant
Smiles
NC1=C(C=C(C=C1)[N+](=O)[O-])O
Name
Quantity
24.2 g
Type
reactant
Smiles
ClCCO
Name
Quantity
12 g
Type
reactant
Smiles
[OH-].[Na+]
Name
Quantity
100 mL
Type
solvent
Smiles
CS(=O)C
Step Two
Name
ice
Quantity
200 g
Type
reactant
Smiles

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
110 °C
Stirring
Type
CUSTOM
Details
was stirred for 2.5 h at 110° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
The mixture was poured
FILTRATION
Type
FILTRATION
Details
the dark yellow precipitate was filtered
WASH
Type
WASH
Details
washed with H2O three times
CUSTOM
Type
CUSTOM
Details
Recrystallization from ethanol

Outcomes

Product
Details
Reaction Time
2.5 h
Name
Type
product
Smiles
OCCOC1=C(N)C=CC(=C1)[N+](=O)[O-]
Measurements
Type Value Analysis
AMOUNT: MASS 22.4 g
YIELD: PERCENTYIELD 58%
YIELD: CALCULATEDPERCENTYIELD 58.1%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.